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Compound of Interest

Compound Name: Datpt

Cat. No.: B15564023 Get Quote

For researchers, scientists, and drug development professionals working with DATPT (CAS

No. 2891582-75-3), a peptide-mimetic molecule, adherence to strict safety and handling

protocols is paramount to ensure personal safety and maintain experimental integrity. While the

supplier's Safety Data Sheet (SDS) indicates that DATPT is not classified as a hazardous

substance, it is prudent to handle it with the care afforded to all laboratory chemicals of

unknown toxicological properties.[1] This guide provides essential, immediate safety and

logistical information, including operational and disposal plans.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required to prevent skin and eye contact. For procedures that may

generate dusts or aerosols of the lyophilized powder, additional respiratory protection is

recommended.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required to protect against

dust particles and splashes.

Must meet appropriate national

standards (e.g., ANSI Z87.1 in

the US).[2]

Face Shield

Recommended in addition to

safety goggles when there is a

significant splash hazard, such

as during initial reconstitution

of the lyophilized powder.[2]

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing

from potential splashes.[1][2]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended for handling

DATPT. Gloves should be

changed immediately if they

become contaminated.

Respiratory Protection Respirator/Dust Mask

Recommended when weighing

and handling larger quantities

of lyophilized peptide to avoid

inhalation of dust particles.

Use within a fume hood or

biosafety cabinet is also

advised when handling the

powder.

Operational Plan: Safe Handling and Storage
Proper handling and storage are critical for maintaining the integrity of DATPT and ensuring the

safety of laboratory personnel.

Receiving and Storage
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Upon receipt, visually inspect the container for any damage. DATPT should be stored in a

tightly sealed container in a cool, well-ventilated area away from direct sunlight and sources of

ignition. For long-term stability, specific storage temperatures should be observed.

Condition Storage Temperature Duration

Lyophilized Powder -20°C to -80°C
Up to 24 months with the vial

tightly sealed.

Stock Solution in DMSO -80°C Up to 6 months.

-20°C Up to 1 month.

Handling and Reconstitution
Preparation: Before handling, ensure you are wearing the appropriate PPE as outlined in the

table above.

Equilibration: Allow the vial to equilibrate to room temperature before opening to prevent

condensation.

Work Area: Conduct all handling of DATPT in a designated, clean area, such as a chemical

fume hood, especially when handling the lyophilized powder.

Reconstitution: When preparing solutions, add the solvent slowly to the vial. If necessary,

sonication in a water bath can aid dissolution, but avoid excessive heating. It is

recommended to prepare and use solutions on the same day.

First Aid Measures
In the event of exposure, follow these first-aid measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, separating eyelids

to ensure adequate flushing. Remove contact

lenses if present and easy to do. Seek prompt

medical attention.

Skin Contact

Rinse skin thoroughly with large amounts of

water. Remove contaminated clothing and

shoes. Seek medical attention if irritation

develops.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR), avoiding mouth-to-mouth resuscitation.

Seek medical attention.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek medical attention.

Disposal Plan
All materials contaminated with DATPT, as well as unused solutions and expired product,

should be treated as chemical waste. Do not dispose of DATPT in the regular trash or down the

drain.

Waste Segregation: Collect all used vials, contaminated PPE (gloves, pipette tips, etc.), and

chemical waste in a designated and clearly labeled hazardous waste container.

Institutional Protocols: Adhere to your institution's environmental health and safety (EHS)

guidelines for the disposal of chemical waste. This typically involves arranging for pickup by

a licensed hazardous waste disposal service.

Decontamination: Wipe down all surfaces and equipment that have come into contact with

DATPT with an appropriate cleaning agent.

Experimental Workflow: Spill Response
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A clear and immediate response plan is crucial for managing accidental spills of DATPT. The

following diagram outlines the logical workflow for a spill response.

DATPT Spill Response Workflow

Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size & Hazard

Small Spill?

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Yes

Contact EHS/Emergency Response

No

Contain Spill with
Absorbent Material

Clean Area with Soap & Water

Dispose of Contaminated
Materials as Chemical Waste

Report Incident to Supervisor/EHS
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DATPT Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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